Cas no 167465-36-3 (Zosuquidar Trihydrochloride)

• Product Name: Zosuquidar Trihydrochloride
• CAS No: 167465-36-3
• Molecular Formula: C₃₂H₃₄Cl₃F₂N₃O₂
• Molecular Weight: 636.9871
• MDL: MFCD00942300
• CID: 65777
• PubChem ID: 153997

Zosuquidar Trihydrochloride Properties

Names and Identifiers

• Zosuquidar trihydrochloride
• LY335979
• Zosuquidar (LY335979) 3HCl
• Zosuquidar 3HCl
• Zosuquidar Trihydroc
• ZOSUQUIDAR TRIHYSROCHLORIDE
• LY-335979 trihydrochloride
• RS 33295-198 trihydrochloride
• RS-33295-198, ZOSUQUIDAR
• RS 33295-198
• (2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol trihydrochloride
• Trihydrochloride
• LY335979, RS 33295-198
• Zosuquidr.3HCl(LY335979)
• LY335979 (Zosuquidar 3HCl)
• RS 33295-198 (D06387) 3HCl
• Zosuquidar HCl
• LY 335979
• Zosuquidar (trihydrochloride)
• LY335979 trihydrochloride
• Zosuquidar trihydrochloride (USAN)
• Zosuquidar Trihydrochloride [USAN]
• 813AGY3126
• DSSTox_CID_31451
• DSSTox_RID_97337
• DSSTox_GSID_57662
• C32H34Cl3F2N3O2
• RS 3329
• EX-A2191
• ZPFVQKPWGDRLHL-WITOOOCMSA-N
• ZOSUQUIDAR TRIHYDROCHLORIDE [MI]
• ZosuquidarTrihydrochloride
• (alphaR)-4-[(1aalpha,6alpha,10balpha)-1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]-alpha-[(5-quinolinyloxy)methyl]-1-piperazineethanol hydrochloride (1:3)
• CAS-167465-36-3
• Tox21_113964
• HY-50671
• (R)-4-((1aR,6R,10bS)-1,2-Difluoro-1,1a,6,10b-tetrahydrodibenzo(a,e)cyclopropa(c)cycloheptan-6-yl)-alpha-((5-quinoloyloxy)methyl)-1-piperazineethanol, trihydrochloride
• (R)-1-(4-((1aR,6r,10bS)-1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c][7]annulen-6-yl)piperazin-1-yl)-3-(quinolin-5-yloxy)propan-2-ol trihydrochloride
• UNII-813AGY3126
• A855894
• AKOS025293500
• Zosuquidar trihydrochloride; LY-335979 trihydrochloride
• MFCD00942300
• AC-32884
• (?R)-4-[(1a?,6?,10b?)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]-?-[(5-quinolinyloxy)methyl]-1-piperazineethanol trihydrochloride
• CCG-270305
• RS-33295-198
• (R)-4-((1aR,6R,10bS)-1,2-Difluoro-1,1a,6,10b-tetrahydrodibenzo(a,e)cyclopropa(c)cycloheptan-6-yl)-alpha-((5-quinoloyloxy)methyl)-1-piperazineethanol trihydrochloride
• SW219884-1
• NSC 725086
• DTXCID2031451
• LY-335979
• CHEMBL2074689
• 1-Piperazineethanol, 4-(1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo(a,e)cyclopropa(c)cycloheptan-6-yl)-alpha-1((5-quinolinyloxy)methyl-, trihydrochloride, (6(R)-(1alpha,6alpha,10balpha))-
• (2R)-1-{4-[(1AR,6R,10BS)-1,1-DIFLUORO-1,1A,6,10B-TETRAHYDRODIBENZO[A,E]CYCLOPROPA[C]CYCLOHEPTEN-6-YL]PIPERAZIN-1-YL-3-(QUINOLIN-5-YLOXY)PROPAN-2-OL, 3HCL
• s1481
• zosuquidr.3hcl (ly335979)
• (R)-4-[(1aR,6R,10bS)-1,2-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,E]cyclopropa[c]cycloheptan-6-yl]-alpha-[(5-quinoloyloxy)methyl]-1-piperazineethanol trihydrochloride
• J-500909
• (2R)-1-[4-[(2R,4S)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-quinolin-5-yloxypropan-2-ol;trihydrochloride
• Q27269191
• DTXSID1057662
• 167465-36-3
• D06387
• ZOSUQUIDAR TRIHYDROCHLORIDE [WHO-DD]
• (2R)-1-{4-[(1aR,6R,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-y loxy)propan-2-ol trihydrochloride
• V10115
• NSC-725086
• CS-0275
• NCGC00274062-01
• LY335979 (Zosuquidar trihydrochloride)
• LY335979 (Zosuquidar 3HCl)?
• (2R)-1-{4-[(2R,4S,11R)-3,3-difluorotetracyclo[10.4.0.0(2),?.0?,(1)?]hexadeca-1(12),5,7,9,13,15-hexaen-11-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol trihydrochloride
• (2R)-1-[4-[(2S,4R)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-quinolin-5-yloxypropan-2-ol;trihydrochloride
• SBI-0654064.0001

• MDL： MFCD00942300
• InChIKey： ZPFVQKPWGDRLHL-ZLYBXYBFSA-N
• Inchi： 1S/C32H31F2N3O2.3ClH/c33-32(34)29-22-7-1-3-9-24(22)31(25-10-4-2-8-23(25)30(29)32)37-17-15-36(16-18-37)19-21(38)20-39-28-13-5-12-27-26(28)11-6-14-35-27;;;/h1-14,21,29-31,38H,15-20H2;3*1H/t21-,29-,30+,31?;;;/m1.../s1
• SMILES： Cl[H].Cl[H].Cl[H].FC1([C@@]2([H])C3=C([H])C([H])=C([H])C([H])=C3C([H])(C3=C([H])C([H])=C([H])C([H])=C3[C@]21[H])N1C([H])([H])C([H])([H])N(C([H])([H])[C@]([H])(C([H])([H])OC2=C([H])C([H])=C([H])C3=C2C([H])=C([H])C([H])=N3)O[H])C([H])([H])C1([H])[H])F

Computed Properties

• Exact Mass: 635.16800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 635.168
• Heavy Atom Count: 42
• Complexity: 806
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 48.8

Experimental Properties

• LogP: 7.49320
• PSA: 48.83000
• Boiling Point: No data available
• Melting Point: 172-176°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:H2O : 5 mg/mL(7.85 mM;Need ultrasonic)DMSO溶解度1 mg/mL(1.57 mM;Need ultrasonic)
• Color/Form: No data available

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Medical Target Class
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes